2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile 2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile
Brand Name: Vulcanchem
CAS No.: 303130-96-3
VCID: VC0446761
InChI: InChI=1S/C15H12ClN3/c16-13-4-2-1-3-10(13)11-7-14(9-5-6-9)19-15(18)12(11)8-17/h1-4,7,9H,5-6H2,(H2,18,19)
SMILES: C1CC1C2=NC(=C(C(=C2)C3=CC=CC=C3Cl)C#N)N
Molecular Formula: C15H12ClN3
Molecular Weight: 269.73g/mol

2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile

CAS No.: 303130-96-3

Main Products

VCID: VC0446761

Molecular Formula: C15H12ClN3

Molecular Weight: 269.73g/mol

2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile - 303130-96-3

CAS No. 303130-96-3
Product Name 2-Amino-4-(2-chlorophenyl)-6-cyclopropylnicotinonitrile
Molecular Formula C15H12ClN3
Molecular Weight 269.73g/mol
IUPAC Name 2-amino-4-(2-chlorophenyl)-6-cyclopropylpyridine-3-carbonitrile
Standard InChI InChI=1S/C15H12ClN3/c16-13-4-2-1-3-10(13)11-7-14(9-5-6-9)19-15(18)12(11)8-17/h1-4,7,9H,5-6H2,(H2,18,19)
Standard InChIKey RXENFGDYKSVIPJ-UHFFFAOYSA-N
SMILES C1CC1C2=NC(=C(C(=C2)C3=CC=CC=C3Cl)C#N)N
Canonical SMILES C1CC1C2=NC(=C(C(=C2)C3=CC=CC=C3Cl)C#N)N
PubChem Compound 622734
Last Modified Nov 11 2021
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